![molecular formula C12H12Cl2O B1324765 Cyclopentyl 2,5-dichlorophenyl ketone CAS No. 898791-84-9](/img/structure/B1324765.png)
Cyclopentyl 2,5-dichlorophenyl ketone
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Overview
Description
Cyclopentyl 2,5-dichlorophenyl ketone (CPDK) is an organic compound that has been studied extensively for its various applications in the field of science and medicine. CPDK is a colorless, crystalline solid with a molecular formula of C8H7Cl2O and a molecular weight of 184.04 g/mol. It is a highly reactive compound, having a boiling point of 173°C and a melting point of 64°C. Its solubility in water is 3.2 g/L at 25°C. CPDK is mainly used as a reagent for the synthesis of other compounds, and it has been studied for its potential use in the treatment of various diseases.
Scientific Research Applications
Regioselective Synthesis
Cyclopentyl 2,5-dichlorophenyl ketone has been explored in the regioselective synthesis of quinolin-8-ols and 1,2,3,4-tetrahydroquinolin-8-ols. This process involves cyclization reactions that proceed via alkylideneaminyl radical intermediates, generated by the single electron transfer between specific moieties, highlighting its role in facilitating complex chemical transformations (Uchiyama et al., 1998).
Synthesis of Hydrazone Derivatives
Another application includes the synthesis of a new hydrazone derivative by reacting this compound under specific conditions. This process yields compounds evaluated for their biological activities, demonstrating the potential of this compound in contributing to the development of bioactive molecules (Saouli et al., 2020).
Suzuki-Miyaura Coupling
It is also involved in the Suzuki-Miyaura coupling reactions as electrophiles via catalytic activation of unstrained C-C bonds. This signifies its utility in coupling reactions that offer a distinct approach to more functionalized aromatic ketones, underlining its versatility in chemical synthesis (Xia et al., 2018).
Mechanism of Action
Target of Action
Cyclopentyl 2,5-dichlorophenyl ketone is a complex organic compound
Mode of Action
It’s known that many ketones interact with their targets through a variety of mechanisms, including direct binding, modulation of enzymatic activity, or disruption of cellular structures . The exact mode of action for this specific compound requires further investigation.
Biochemical Pathways
Many organic compounds like this can interact with multiple biochemical pathways, leading to a variety of downstream effects
Pharmacokinetics
These properties are crucial for understanding the bioavailability of the compound, its distribution within the body, its metabolic transformations, and its elimination
Result of Action
Many organic compounds can have a wide range of effects at the molecular and cellular level, depending on their specific targets and mode of action
Action Environment
Factors such as temperature, pH, and the presence of other compounds can significantly affect the action of organic compounds
Properties
IUPAC Name |
cyclopentyl-(2,5-dichlorophenyl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12Cl2O/c13-9-5-6-11(14)10(7-9)12(15)8-3-1-2-4-8/h5-8H,1-4H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANOKAZMIUAFKFI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)C2=C(C=CC(=C2)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12Cl2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90642579 |
Source
|
Record name | Cyclopentyl(2,5-dichlorophenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90642579 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898791-84-9 |
Source
|
Record name | Cyclopentyl(2,5-dichlorophenyl)methanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898791-84-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cyclopentyl(2,5-dichlorophenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90642579 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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